Cas no 2877680-84-5 (3-[4-(3-fluoropyridin-2-yl)piperazin-1-yl]-6-(3-methyl-1H-pyrazol-1-yl)pyridazine)

• Product Name: 3-[4-(3-fluoropyridin-2-yl)piperazin-1-yl]-6-(3-methyl-1H-pyrazol-1-yl)pyridazine
• CAS No: 2877680-84-5
• MF: C₁₇H₁₈FN₇
• MW: 339.370125293732
• CID: 5308742
• PubChem ID: 165433541
• Update Time: 2025-05-25

3-[4-(3-fluoropyridin-2-yl)piperazin-1-yl]-6-(3-methyl-1H-pyrazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 2877680-84-5
• 3-[4-(3-fluoropyridin-2-yl)piperazin-1-yl]-6-(3-methyl-1H-pyrazol-1-yl)pyridazine
• F6790-0919
• AKOS040873336
• 3-[4-(3-Fluoro-2-pyridinyl)-1-piperazinyl]-6-(3-methyl-1H-pyrazol-1-yl)pyridazine

• Inchi： 1S/C17H18FN7/c1-13-6-8-25(22-13)16-5-4-15(20-21-16)23-9-11-24(12-10-23)17-14(18)3-2-7-19-17/h2-8H,9-12H2,1H3
• InChI Key： LIBBVDBABNPBKU-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C3=NC=CC=C3F)CC2)=NN=C(N2C=CC(C)=N2)C=C1

Computed Properties

• Exact Mass: 339.16077177g/mol
• Monoisotopic Mass: 339.16077177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 576.8±50.0 °C(Predicted)
• pka: 6.00±0.29(Predicted)

Additional information on 3-[4-(3-fluoropyridin-2-yl)piperazin-1-yl]-6-(3-methyl-1H-pyrazol-1-yl)pyridazine

Professional Introduction to Compound with CAS No. 2877680-84-5 and Product Name: 3-[4-(3-fluoropyridin-2-yl)piperazin-1-yl]-6-(3-methyl-1H-pyrazol-1-yl)pyridazine

The compound with the CAS number 2877680-84-5 and the product name 3-[4-(3-fluoropyridin-2-yl)piperazin-1-yl]-6-(3-methyl-1H-pyrazol-1-yl)pyridazine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic rings, including fluoropyridine, piperazine, and methylpyrazole, contributes to its unique chemical properties and biological activities.

Recent research in the area of heterocyclic compounds has highlighted the importance of fluorinated pyridine derivatives in enhancing the pharmacological efficacy of small molecule drugs. The fluorine atom in these compounds often plays a crucial role in modulating metabolic stability, binding affinity, and overall bioavailability. In the case of 3-[4-(3-fluoropyridin-2-yl)piperazin-1-yl]-6-(3-methyl-1H-pyrazol-1-yl)pyridazine, the strategic positioning of the fluoropyridin-2-yl group within the molecular structure suggests that it may exhibit enhanced interactions with biological targets, thereby improving therapeutic outcomes.

The piperazine moiety is another key feature of this compound, known for its ability to enhance solubility and binding affinity in drug molecules. Piperazine derivatives have been widely used in the development of antipsychotic, antidepressant, and antihistamine drugs. The incorporation of a 3-fluoropyridin-2-yl substituent into the piperazine ring further modulates its pharmacological properties, potentially leading to novel therapeutic applications. This combination of structural elements makes 3-[4-(3-fluoropyridin-2-yl)piperazin-1-yl]-6-(3-methyl-1H-pyrazol-1-y)pyridazine a promising candidate for further investigation.

Moreover, the presence of a 3-methyl-1H-pyrazol-1-y group adds another layer of complexity to the molecule. Pyrazole derivatives are well-known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The methyl substitution at the 3-position of the pyrazole ring enhances its binding interactions with biological targets, making it an attractive scaffold for drug development. The synergistic effects of these structural components suggest that this compound may exhibit multiple pharmacological activities simultaneously.

Current research in medicinal chemistry increasingly emphasizes the development of multifunctional drug candidates that can address complex diseases through multiple mechanisms of action. The compound in question aligns well with this trend, as its structural features suggest potential applications in various therapeutic areas. For instance, the combination of fluoropyridine, piperazine, and methylpyrazole moieties may enable it to interact with multiple receptors or enzymes simultaneously, leading to enhanced therapeutic efficacy.

In addition to its structural complexity, this compound also benefits from advances in synthetic methodologies that have enabled more efficient and scalable production processes. Modern synthetic techniques have made it possible to construct complex molecular frameworks with high precision and yield, reducing costs and improving accessibility for further research and development. This accessibility is crucial for translating laboratory discoveries into viable drug candidates.

The potential applications of this compound are further supported by recent findings in computational chemistry and molecular modeling. These studies have shown that heterocyclic compounds with similar structural motifs can exhibit high binding affinity for a wide range of biological targets. By leveraging computational tools, researchers can predict the pharmacological properties of novel molecules before conducting expensive wet-lab experiments. This approach accelerates the drug discovery process and increases the likelihood of identifying promising candidates.

Furthermore, preclinical studies have begun to explore the therapeutic potential of compounds like 3-[4-(3-fluoropyridin-2-y)piperazin -1 -y l]-6-(3-methyl -1 H -pyrazol -1 -y l)pyridazine in various disease models. Initial results suggest that this molecule may exhibit significant activity against certain types of cancer cells by inhibiting key signaling pathways involved in tumor growth and progression. These findings are particularly encouraging given the growing demand for targeted therapies that can selectively kill cancer cells while minimizing side effects.

The development of new drugs is a complex process that requires collaboration across multiple disciplines, including chemistry, biology, pharmacology, and medicine. The compound under discussion exemplifies how interdisciplinary approaches can lead to innovative solutions in drug discovery. By combining expertise from different fields, researchers can design molecules with tailored properties that meet specific therapeutic needs.

In conclusion, 2877680 84 5and its corresponding product name, 3-[4-(3-fluoropyridin -2 y)piperazin -1 y l]-6-(3-methyl -1 H -pyrazol -1 y l)pyridazine, represent a significant advancement in pharmaceutical chemistry. Their unique structural features make them promising candidates for further investigation in medicinal chemistry and drug discovery. As research continues to uncover new applications for these compounds, they are likely to play an important role in developing next-generation therapeutics that address unmet medical needs.